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Introduction

Cerium(lll) carbonate serves as a critical precursor in the synthesis of advanced ceria-based
catalysts for automotive exhaust aftertreatment. The unigue redox properties of cerium, cycling
between Ce3* and Ce**, allow it to act as an oxygen storage component in three-way catalysts
(TWCs). This capability is paramount for the efficient and simultaneous conversion of harmful
exhaust pollutants—carbon monoxide (CO), nitrogen oxides (NOx), and unburned
hydrocarbons (HC)—into benign substances such as carbon dioxide (CO3), nitrogen (Nz), and
water (H20). The use of cerium(lll) carbonate offers a reliable and reproducible route to
obtaining high-surface-area ceria with excellent thermal stability and catalytic activity.

These application notes provide detailed protocols for the synthesis of ceria-based catalysts
from a cerium(lll) carbonate precursor, their subsequent application onto a monolithic support,
and standardized methods for performance evaluation.

Data Presentation

The following tables summarize the typical performance of ceria-based catalysts derived from
cerium(lll) carbonate precursors in the conversion of CO, NOx, and hydrocarbons at various
operating temperatures.

Table 1: Carbon Monoxide (CO) Conversion Efficiency
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Temperature (°C) CO Conversion (%)
150 25

200 60

250 95

300 >99

350 >99

400 >99

450 >99

500 >99

Table 2: Nitrogen Oxides (NOx) Conversion Efficiency

Temperature (°C) NOx Conversion (%)
200 10

250 45

300 85

350 >95

400 >08

450 >99

500 >99

550 >99

Table 3: Hydrocarbon (HC, as Propylene) Conversion Efficiency
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Temperature (°C) HC Conversion (%)
250 20

300 55

350 80

400 92

450 >08

500 >99

550 >99

Experimental Protocols

Protocol 1: Synthesis of Ceria Catalyst Powder from
Cerium(lll) Carbonate Precursor

This protocol details the synthesis of ceria catalyst powder via the precipitation of cerium(lll)
carbonate followed by calcination.

Materials:

Cerium(lll) nitrate hexahydrate (Ce(NOs)s-6H20)

Ammonium carbonate ((NH4)2CO3) or Urea (CO(NH2)2)

Deionized water

Ethanol

Nitric acid (optional, for pH adjustment)

Ammonium hydroxide (optional, for pH adjustment)
Procedure:

e Preparation of Precursor Solutions:
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o Prepare a 0.5 M solution of cerium(lll) nitrate by dissolving the appropriate amount of
Ce(NO3)3-6H20 in deionized water.

o Prepare a 1.5 M solution of ammonium carbonate by dissolving it in deionized water.

o Precipitation of Cerium(lll) Carbonate:

o Slowly add the ammonium carbonate solution to the cerium(lll) nitrate solution dropwise
under vigorous stirring at room temperature.

o Continuously monitor and maintain the pH of the mixture between 7.0 and 8.0 using dilute
nitric acid or ammonium hydroxide if necessary.

o Continue stirring for 2-4 hours after the addition is complete to ensure full precipitation.
e Aging and Filtration:

o Age the resulting slurry for 12-24 hours at room temperature without stirring.

o Separate the white precipitate of cerium(lll) carbonate hydrate by filtration.

o Wash the precipitate several times with deionized water and then with ethanol to remove
residual ions.

» Drying and Calcination:
o Dry the filtered precipitate in an oven at 100-120 °C for 12 hours.

o Calcine the dried cerium(lll) carbonate powder in a furnace in a static air atmosphere.
Ramp the temperature at a rate of 5 °C/min to 500 °C and hold for 4 hours to decompose
the carbonate into cerium(IV) oxide (ceria).

o Allow the furnace to cool down to room temperature and collect the resulting ceria powder.

Protocol 2: Washcoating of Ceria Catalyst onto a
Cordierite Monolith
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This protocol describes the application of the synthesized ceria powder onto a ceramic
monolith support.

Materials:

e Synthesized ceria powder

e Deionized water

o Boehmite (AIOOH) or colloidal silica as a binder
 Dilute acetic acid or nitric acid (as a dispersant)
» Cordierite monolith

o Compressed air or nitrogen

Procedure:

e Slurry Preparation:

o Prepare a slurry containing 30-40 wt% ceria powder, 3-5 wt% binder, and the remainder
deionized water.

o Add a few drops of dilute acid to adjust the pH to 4-5 to aid in dispersion.

o Ball mill the slurry for 4-8 hours to reduce the particle size and ensure homogeneity.
e Washcoating:

o Immerse the cordierite monolith into the prepared slurry for 1-2 minutes.

o Slowly withdraw the monolith from the slurry.

o Remove the excess slurry from the channels by blowing with compressed air or nitrogen.
e Drying and Calcination:

o Dry the coated monolith at 120 °C for 2 hours.
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o Calcine the dried monolith in air by heating to 500 °C at a rate of 5 °C/min and holding for
2 hours.

o Repeat the washcoating, drying, and calcination steps until the desired catalyst loading is
achieved (typically 15-20% of the monolith weight).

Protocol 3: Catalyst Performance Evaluation (Light-off
Test)

This protocol outlines a standard laboratory procedure for evaluating the catalytic performance.
Apparatus:
» Fixed-bed flow reactor
o Temperature controller and furnace
e Mass flow controllers for individual gases
e Gas analyzer (e.g., FTIR or mass spectrometer)
Procedure:
» Catalyst Loading:
o Place a core-drilled sample of the washcoated monolith in the reactor.
e Pre-treatment:
o Heat the catalyst to 550 °C in a flow of N2 and hold for 1 hour to ensure a clean surface.
o Cool the catalyst to 100 °C in N2.
o Light-off Test:

o Introduce the simulated exhaust gas mixture at a specified gas hourly space velocity
(GHSV), typically 30,000 - 60,000 h~1. A typical gas composition is:
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» CO: 0.5%

= NO: 1000 ppm

» CsHs (propylene): 500 ppm
= O2: 0.5%

= H20: 10%

s CO2: 10%

= N2: Balance

o Ramp the temperature from 100 °C to 600 °C at a rate of 10 °C/min.

o Continuously monitor the concentrations of CO, NO, and CsHe at the reactor outlet using
the gas analyzer.

» Data Analysis:

o Calculate the conversion efficiency of each pollutant at different temperatures using the
formula: Conversion (%) = [ (Inlet Concentration - Outlet Concentration) / Inlet
Concentration ] * 100

o Plot the conversion efficiency as a function of temperature to determine the light-off
temperature (Tso), which is the temperature at which 50% conversion is achieved.

Visualizations
Experimental Workflow
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Caption: Workflow for catalyst synthesis, washcoating, and performance testing.
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Catalytic Cycle on Ceria-Supported Noble Metal Catalyst
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Caption: Simplified catalytic cycle for CO and NOx conversion on a ceria-based catalyst.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Cerium(lil)
Carbonate in Automotive Exhaust Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b082857#using-cerium-iii-carbonate-in-automotive-
exhaust-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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